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Compound of Interest

Compound Name: Benzyl heptanoate

Cat. No.: B1617670

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for benzyl heptanoate. The information is intended to equip laboratory personnel
with the necessary knowledge to handle this chemical safely.

Chemical and Physical Properties

Benzyl heptanoate is a fatty acid ester with a fruity odor. A summary of its key
physicochemical properties is presented in Table 1.
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Property Value Reference(s)
Molecular Formula C14H2002 [1]
Molecular Weight 220.31 g/mol [2]
Appearance Colorless liquid [2]
Boiling Point 295.3°C at 760 mmHg [1]
Flash Point 107.1°C [1]
Density 0.98 g/cm?3 [1]

Vapor Pressure

0.00154 mmHg at 25°C

[1]

Water Solubility

Insoluble

[2]

Solubility in Organic Solvents

Soluble in alcohol

[2]

logP (Octanol/Water Partition

Coefficient)

3.7-45

[1](2]

Toxicological Data

Specific toxicological data for benzyl heptanoate, such as LD50 and LC50 values, are not

readily available in the reviewed literature. However, data from structurally similar benzyl

esters, like benzyl acetate and benzyl benzoate, can provide an indication of its potential

toxicity. This practice, known as read-across, is a common approach in chemical risk

assessment. It is important to note that these values are for related compounds and should be

interpreted with caution.
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Route of
. Test o Related Reference(s
Endpoint . Administrat  Value
Species . Compound )
ion
Acute Oral
o Benzyl
Toxicity Rat Oral 2490 mg/kg [3]
Acetate
(LD50)
Benzyl
Rat Oral 1700 mg/kg [4]
Benzoate
Benzyl
Mouse Oral 1400 pL/kg [4]
Benzoate
Acute Dermal
- . Benzyl
Toxicity Rabbit Dermal >5000 mg/kg [3]
Acetate
(LD50)
. Benzyl
Rabbit Dermal 4 g/kg [4]
Benzoate
Acute
Inhalation Data Not
Toxicity Available
(LC50)

Based on the available data for analogous compounds, benzyl heptanoate is expected to

have low acute toxicity.

Hazard Identification and GHS Classification

A definitive, harmonized GHS classification for benzyl heptanoate is not consistently reported

in regulatory databases. Some sources indicate that no classification is available.[2] However,

based on the properties of similar benzyl esters, a potential, non-binding classification can be

inferred. For instance, benzyl benzoate is classified as Harmful if swallowed and Toxic to

aquatic life with long-lasting effects.[5]

The logical relationship of potential GHS hazard statements for a substance like benzyl

heptanoate is illustrated in the diagram below.
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GHS Hazard Relationship Diagram for Benzyl Heptanoate.

Safety and Handling Precautions
Engineering Controls

* Work in a well-ventilated area.[6] The use of a chemical fume hood is recommended,
especially when heating the substance or when aerosols may be generated.
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Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or glasses.[7] A face shield may be necessary
if there is a splash hazard.[7]

o Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, should be worn.
[7][8] Inspect gloves for any signs of degradation before use.

» Skin and Body Protection: A standard laboratory coat should be worn to protect skin and
clothing.[8] For larger quantities or when there is a significant risk of splashing, a chemical-
resistant apron is recommended.[9]

o Respiratory Protection: Under normal conditions of use with adequate ventilation, respiratory
protection is not typically required. If vapors or mists are generated, a NIOSH-approved
respirator with an appropriate organic vapor cartridge should be used.[10]

General Hygiene Practices

e Avoid contact with eyes, skin, and clothing.[6]
e Do not eat, drink, or smoke in areas where chemicals are handled.
e Wash hands thoroughly after handling.[6]

» Remove contaminated clothing and wash it before reuse.[6]

Storage Requirements

Store in a cool, dry, and well-ventilated area away from incompatible substances.[6]

Keep containers tightly closed when not in use.[6]

Protect from light.[11][12]

Store away from strong oxidizing agents, acids, and bases.[4]

First Aid Measures
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 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[13][14] Seek medical attention.[13]

* In case of skin contact: Remove contaminated clothing. Wash skin with soap and plenty of
water for at least 15 minutes.[6][13] If irritation persists, seek medical attention.

« If inhaled: Move the person to fresh air.[13] If breathing is difficult, give oxygen. If breathing
has stopped, give artificial respiration.[13] Seek medical attention.[13]

e If swallowed: Do NOT induce vomiting.[6] Rinse mouth with water.[5] Never give anything by
mouth to an unconscious person.[6] Seek immediate medical attention.[13]

Accidental Release and Fire-Fighting Measures
Spill Cleanup

In the event of a chemical spill, follow a structured procedure to ensure safety and minimize
environmental contamination. The general workflow for handling a chemical spill is outlined
below.
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General Workflow for Chemical Spill Cleanup.
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For a benzyl heptanoate spill, use an inert absorbent material such as vermiculite, sand, or
earth.[15] Do not use combustible materials like paper towels to absorb the spill.[16] Collect the
absorbed material into a suitable, closed container for disposal.[15] Wash the spill area with
soap and water.[15]

Fire-Fighting Measures
» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[17]

o Specific Hazards: Thermal decomposition may produce carbon monoxide and carbon
dioxide.[3]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[17][18]

Experimental Protocols for Safety Assessment

Standardized test guidelines from the Organisation for Economic Co-operation and
Development (OECD) are used to assess the safety of chemicals. The following are summaries
of relevant protocols for skin and eye irritation.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)

This in vitro method uses a reconstructed human epidermis model to assess the potential of a
chemical to cause skin irritation.[19]

o Principle: The test chemical is applied topically to the RhE tissue. Irritant chemicals cause a
decrease in cell viability, which is measured by the reduction of MTT (3-(4,5-dimethylthiazol-
2-yl)-2,5-diphenyltetrazolium bromide) into a blue formazan salt by the mitochondria of viable
cells.

» Methodology:

o Tissue Preparation: The RhE tissues are pre-incubated in a multi-well plate.
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o Chemical Application: A small amount of the test chemical is applied to the surface of the
tissue.

o Exposure and Incubation: The tissues are exposed to the chemical for a defined period
(e.g., 60 minutes) and then rinsed.[19] A post-exposure incubation period follows.

o Viability Assessment: The tissues are incubated with MTT solution. The formazan dye is
then extracted from the tissues, and the optical density is measured using a
spectrophotometer.

o Data Interpretation: The percentage of viable cells is calculated relative to a negative
control. A chemical is identified as an irritant if the mean tissue viability is reduced below a
certain threshold (typically < 50%).

Acute Eye Irritation/Corrosion (OECD 405)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion. It is
typically performed on albino rabbits.

e Principle: A single dose of the test substance is applied to one eye of an animal, with the
other eye serving as a control. The eyes are then examined for signs of irritation or damage
at specific time points.

o Methodology:
o Animal Selection: Healthy, young adult albino rabbits are used.

o Substance Instillation: A small volume (e.g., 0.1 mL for liquids) of the test substance is
instilled into the conjunctival sac of one eye.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The
cornea, iris, and conjunctiva are scored for the severity of any lesions.

o Data Interpretation: The scores for corneal opacity, iritis, and conjunctival redness and
chemosis are used to classify the irritancy potential of the substance.

Disposal Considerations
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Dispose of benzyl heptanoate and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[5] Do not allow the chemical to enter
drains or waterways.[3]

Transport Information

While specific transport regulations for benzyl heptanoate were not found, similar benzyl
esters are often not regulated for transport. However, it is crucial to consult the latest
regulations from transport authorities like the 1ATA for air transport and the IMDG code for sea
transport before shipping. If classified as an environmentally hazardous substance, it would be
transported under UN numbers such as UN 3082 for liquids.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. lookchem.com [lookchem.com]

e 2. benzyl heptanoate, 5454-21-7 [thegoodscentscompany.com]

« 3. fishersci.fr [fishersci.fr]

e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 5. saas-tw-fs.usequantum.com [saas-tw-fs.usequantum.com]

e 6. Benzyl butanoate(103-37-7)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

e 7. mcrsafety.com [mcrsafety.com]

e 8. benchchem.com [benchchem.com]
e 9. benchchem.com [benchchem.com]
e 10. benchchem.com [benchchem.com]
e 11. ventos.com [ventos.com]

e 12. ventos.com [ventos.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1617670?utm_src=pdf-body
https://saas-tw-fs.usequantum.com/upload/68091609-746a-4aa4-a7f4-b2266b8f63a9.pdf
https://www.fishersci.fr/store/msds?partNumber=10020550&countryCode=FR&language=en
https://www.benchchem.com/product/b1617670?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/w203111?userType=undefined
https://www.benchchem.com/product/b1617670?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL23378.htm
http://www.thegoodscentscompany.com/data/rw1011771.html
https://www.fishersci.fr/store/msds?partNumber=10020550&countryCode=FR&language=en
https://pim-resources.coleparmer.com/sds/10902.pdf
https://saas-tw-fs.usequantum.com/upload/68091609-746a-4aa4-a7f4-b2266b8f63a9.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0224693_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0224693_EN.htm
https://www.mcrsafety.com/blog/solvents/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mpeg5_t_butyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acid_PEG12_NHS_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_N_PEG5_C2_NHS_ester.pdf
https://ventos.com/en/?option=com_evsa&task=documentacion.mostrar&idi=EN&codi=001_EWDFVUU2O9_10247
https://www.ventos.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=001_JIPR1Z44Q8_2855
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 13. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
e 14. ehs.princeton.edu [ehs.princeton.edu]

e 15.5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety
[ehs.cornell.edu]

e 16. jk-sci.com [jk-sci.com]

o 17. assets.thermofisher.cn [assets.thermofisher.cn]

e 18. WERCS Studio - Application Error [assets.thermofisher.com]
e 19. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Benzyl Heptanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617670#benzyl-heptanoate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.cdc.gov/niosh/npg/firstaid.html
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL03258&PLANT=d__ALF
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/SG/en/sds/aldrich/w203111?userType=undefined
https://www.benchchem.com/product/b1617670#benzyl-heptanoate-safety-and-handling-precautions
https://www.benchchem.com/product/b1617670#benzyl-heptanoate-safety-and-handling-precautions
https://www.benchchem.com/product/b1617670#benzyl-heptanoate-safety-and-handling-precautions
https://www.benchchem.com/product/b1617670#benzyl-heptanoate-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1617670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

